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Compound of Interest

Compound Name: Caffeine, 8-bromo-

Cat. No.: B108574

For immediate reference, 8-bromocaffeine should be treated as a hazardous chemical waste. It
is harmful if swallowed and requires specific disposal procedures to ensure laboratory safety
and environmental compliance.

This guide provides essential safety and logistical information for the proper handling and
disposal of 8-bromocaffeine, a halogenated xanthine derivative. Adherence to these
procedures is critical for minimizing risks to researchers and the environment.

Chemical and Physical Properties: A Comparative
Overview

To understand the handling requirements of 8-bromocaffeine, it is useful to compare its
properties to its well-known parent compound, caffeine.

Property 8-Bromocaffeine Caffeine

Molecular Formula CsHoBrN+O:2 CsH10N4O2[1][2]

Molar Mass 273.09 g/mol 194.19 g/mol [1][3]

Melting Point 206-210 °C 235-238 °CJ[1]

Appearance White solid White crystalline powder[1]
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Hazard Identification and Safety Precautions

8-Bromocaffeine is classified under the Globally Harmonized System (GHS) with the following
hazard identification:

GHS Pictogram:

o w.alt text

(GHSO07)

» Signal Word: Warning

e Hazard Statement: H302: Harmful if swallowed.

o Precautionary Statements:

o P264: Wash hands thoroughly after handling.

o

P270: Do not eat, drink or smoke when using this product.

o

P301+P317: IF SWALLOWED: Get medical help.

P330: Rinse mouth.

[¢]

[¢]

P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.

Due to its classification, appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn at all times when handling 8-bromocaffeine.

Step-by-Step Disposal Protocol for 8-Bromocaffeine

The following protocol outlines the necessary steps for the safe disposal of 8-bromocaffeine
and its contaminated materials in a laboratory setting. This procedure is designed to be a
general guideline; always consult and adhere to your institution's specific Environmental Health
and Safety (EHS) policies.

o Waste Segregation:
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o Do not mix 8-bromocaffeine waste with non-hazardous trash or other chemical waste
streams unless explicitly permitted by your institution's EHS guidelines.

o It should be disposed of as halogenated organic waste.

Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting 8-
bromocaffeine waste. The container must be in good condition and have a secure screw-
top cap.

o The container should be clearly labeled as "Hazardous Waste."
Labeling:

o The hazardous waste label must include:

The full chemical name: "8-Bromocaffeine"

The concentration and quantity of the waste.

The associated hazards (e.g., "Acute Toxicity,” "Harmful if Swallowed").

The date the waste was first added to the container.

The name of the principal investigator or lab manager.
Storage:

o Store the sealed waste container in a designated satellite accumulation area, such as a
fume hood or a secondary containment bin.

o Ensure the storage area is away from incompatible materials.
Disposal Request:

o Once the container is full or the experiment is complete, arrange for disposal through your
institution's EHS department.
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o Follow their specific procedures for requesting a waste pickup. Do not dispose of 8-
bromocaffeine down the drain or in regular trash.

Experimental Workflow for Disposal

The logical flow for the proper disposal of 8-bromocaffeine is visualized in the following
diagram.
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Caption: Disposal workflow for 8-bromocaffeine.
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Signaling Pathway Considerations

While the primary focus of this document is on safe disposal, it is noteworthy for researchers
that 8-bromocaffeine and other xanthine derivatives are known to interact with various
intracellular signaling pathways. Caffeine, for instance, is a well-known antagonist of adenosine
receptors. The introduction of a bromine atom at the C8 position can alter the molecule's affinity
and selectivity for different biological targets, a principle often exploited in drug development. A
simplified representation of caffeine's primary mechanism of action is provided below.

Presynaptic Neuron

Adenosine

3inds to and Activates

Adenosine Receptor

Blocks

Posjsynaptic Neurpn

Increased Neuronal Activity

(Alertness) Caffeine / 8-Bromocaffeine

Click to download full resolution via product page

Caption: Simplified caffeine mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 8-Bromocaffeine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108574+#caffeine-8-bromo-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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